Cas no 1261849-83-5 (3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid)
1261849-83-5 structure
Product Name:3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid
CAS No:1261849-83-5
MF:C10H9BrF2O2
MW:279.078069448471
CID:4791386
Update Time:2023-08-17
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid
-
- Inchi: 1S/C10H9BrF2O2/c11-8-3-1-2-7(10(12)13)6(8)4-5-9(14)15/h1-3,10H,4-5H2,(H,14,15)
- InChI Key: LCDJXLNCZQAYMW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(F)F)=C1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- XLogP3: 3
- Topological Polar Surface Area: 37.3
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004623-250mg |
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid |
1261849-83-5 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A013004623-500mg |
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid |
1261849-83-5 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A013004623-1g |
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid |
1261849-83-5 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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